2-methyl-1-(5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one

• IUPAC Name: 2-methyl-1-[3-(3-nitrophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C19H19N3O3/c1-13(2)19(23)21-18(15-9-6-10-16(11-15)22(24)25)12-17(20-21)14-7-4-3-5-8-14/h3-11,13,18H,12H2,1-2H3
• InChI Key: HRXVYQUPNILFGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1C(CC(=N1)C2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-methyl-1-(5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one, also known as MNPP, is a novel compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized in various studies, demonstrating its structural and chemical properties through spectroscopic and crystallographic analyses. For example, Salian, Narayana, and Sarojini (2017) synthesized a similar compound and analyzed it using FT-IR, NMR, and LCMS data (Salian, Narayana, & Sarojini, 2017).

Molecular Structure Studies

• Studies have focused on understanding the molecular structure of related compounds through X-ray crystallography and density functional theory (DFT) calculations. For instance, Şahin et al. (2011) conducted DFT studies on similar compounds, providing insights into their molecular geometry and electronic properties (Şahin, Salgın-Gökşen, Gökhan-Kelekçi, & Işık, 2011).

Biological Evaluation and Docking Studies

• Several studies have evaluated the biological activities of compounds structurally similar to 2-methyl-1-(5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one. For example, Ravula et al. (2016) synthesized novel pyrazoline derivatives and screened them for anti-inflammatory and antibacterial activities, finding some compounds with potent antibacterial activity (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).

Antimicrobial and Antitumor Activities

• Compounds related to 2-methyl-1-(5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one have been investigated for their antimicrobial and antitumor properties. For instance, Gomha, Edrees, and Altalbawy (2016) synthesized bis-pyrazolyl-thiazoles showing promising anti-tumor activities against certain cell lines (Gomha, Edrees, & Altalbawy, 2016).

Theoretical Studies on Reactivity and Structure

• Theoretical studies have been conducted to understand the reactivity and structural aspects of similar compounds. Szlachcic et al. (2020) analyzed pyrazole derivatives through X-ray diffraction measurements and DFT calculations, focusing on reductive cyclization processes (Szlachcic, Uchacz, Gryl, Danel, Wojtasik, Kolek, Jarosz, & Stadnicka, 2020).

Applications in Medicinal Chemistry

• These compounds have significant potential applications in medicinal chemistry, particularly in the design of drugs targeting specific biological activities. Studies like that of Radhika et al. (2020), which involved molecular docking studies and biological evaluations of pyrazoline derivatives, highlight this potential (Radhika, Vijay, Harinadha, & Madhavareddy, 2020).